Cas no 16287-68-6 (Hexitol,1,4-anhydro-, 6-dodecanoate)

• Product Name: Hexitol,1,4-anhydro-, 6-dodecanoate
• CAS No: 16287-68-6
• MF: C₁₈H₃₄O₆
• MW: 346.458966732025
• CID: 235073
• PubChem ID: 347468
• Update Time: 2025-04-19

Hexitol,1,4-anhydro-, 6-dodecanoate Chemical and Physical Properties

Names and Identifiers

• Hexitol,1,4-anhydro-, 6-dodecanoate
• [2-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl] dodecanoate
• 2-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl dodecanoate
• AC1L87DU
• AGN-PC-000CCO
• NSC406169
• NSC-406169
• SureCN3835
• SCHEMBL3835
• 3,6-Anhydro-1-O-dodecanoylhexitol
• Span 20
• CHEBI:169001
• NS00132713
• DTXSID70324260
• Sorbitan monolaurate, BAN, USAN
• Span 20 (TN)
• Sorbester P12
• 1338-39-2
• FT-0633525
• E493
• 16287-68-6
• 1,4-anhydro-6-O-dodecanoyl-D-glucitol
• CHEMBL1706633
• Sorbitan laurate, INN
• LMFA07011017
• Sorbitan monolaurate
• NCGC00160357-01
• D-Glucitol, 1,4-anhydro-, 6-dodecanoate
• Sorbitan monolaurate (NF)
• SORBITAN MONODODECANOATE
• Sorbitan laurate
• LS-14690
• Sorbitan laurate (INN)

• Inchi： 1S/C18H34O6/c1-2-3-4-5-6-7-8-9-10-11-16(21)23-13-15(20)18-17(22)14(19)12-24-18/h14-15,17-20,22H,2-13H2,1H3
• InChI Key： LWZFANDGMFTDAV-UHFFFAOYSA-N
• SMILES： O1CC(C(C1C(COC(CCCCCCCCCCC)=O)O)O)O

Computed Properties

• Exact Mass: 346.23562
• Monoisotopic Mass: 346.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 516.1°Cat760mmHg
• Flash Point: 176.9°C
• PSA: 96.22
• LogP: 1.93200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters